Cas no 1379875-26-9 (3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1379875-26-9
• MF: C₁₂H₁₈BrN₃O₄
• MW: 348.193022251129
• CID: 5886977
• PubChem ID: 165525376
• Update Time: 2025-05-19

3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid
• 1379875-26-9
• 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1299880

• Inchi： 1S/C12H18BrN3O4/c1-12(2,3)20-11(19)15-8(10(17)18)5-9-7(13)6-14-16(9)4/h6,8H,5H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： RAKCNDYPSWNKEU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 347.04807g/mol
• Monoisotopic Mass: 347.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid

Comprehensive Guide to 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1379875-26-9)

3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1379875-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a pyrazole derivative, is characterized by its unique molecular structure, which includes a brominated pyrazole ring and a tert-butoxycarbonyl (Boc) protected amino acid moiety. Its chemical formula and structural features make it a valuable intermediate in the synthesis of more complex molecules.

The compound's CAS number 1379875-26-9 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. The presence of the 4-bromo-1-methyl-1H-pyrazol-5-yl group contributes to its reactivity, enabling it to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-couplings. These reactions are pivotal in modern drug discovery, particularly in the development of small molecule therapeutics and agrochemical agents.

One of the most notable applications of 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid is its role as a building block in medicinal chemistry. Researchers leverage its Boc-protected amino acid functionality to construct peptide-like structures or modify existing drug candidates. The bromine atom on the pyrazole ring offers a versatile handle for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. For instance, pyrazole derivatives are frequently explored for their potential as kinase inhibitors, which are crucial in oncology and inflammation research. The CAS 1379875-26-9 compound, with its balanced lipophilicity and steric properties, is often incorporated into libraries for high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the tert-butoxycarbonyl (Boc) group in 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid serves as a protective group for the amino functionality. This feature is particularly advantageous in multi-step syntheses, where selective deprotection is required. The Boc group can be removed under mild acidic conditions, revealing the free amine for subsequent reactions. This property aligns with the growing trend toward green chemistry and sustainable synthesis practices.

The compound's solubility profile is another area of interest. Being a carboxylic acid derivative, it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). This characteristic facilitates its use in solution-phase chemistry, a common approach in industrial and academic laboratories. Researchers often optimize reaction conditions to enhance yields when working with this intermediate.

Market dynamics for CAS No. 1379875-26-9 reflect its niche but growing importance. Suppliers and contract research organizations (CROs) increasingly list this compound in their catalogs, catering to the needs of drug discovery programs. Pricing and availability can vary based on purity levels, with HPLC-grade and ≥95% purity variants being the most sought-after. The compound's stability under standard storage conditions (typically 2-8°C in a dry environment) further enhances its appeal.

In the context of intellectual property (IP), several patents and publications reference 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid as a key intermediate. Its utility spans multiple therapeutic areas, including but not limited to anti-inflammatory, antiviral, and anticancer applications. This versatility underscores its value in proprietary research and development efforts.

For researchers handling this compound, safety data sheets (SDS) provide essential guidance on proper handling, storage, and disposal. While not classified as a hazardous material, standard laboratory precautions—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure risks. Regulatory compliance, including REACH and OSHA standards, is also a consideration for large-scale operations.

Looking ahead, the scientific community anticipates continued interest in pyrazole derivatives like CAS 1379875-26-9. Advances in catalytic chemistry and flow synthesis may further streamline its production, reducing costs and environmental impact. As drug discovery paradigms evolve, this compound is poised to remain a relevant tool for chemists and biologists alike.

In summary, 3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-2-{(tert-butoxy)carbonylamino}propanoic acid (CAS No. 1379875-26-9) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its structural features, synthetic utility, and commercial availability make it a valuable asset for scientists exploring new chemical entities. Whether used as a building block or a research tool, this compound exemplifies the innovation driving modern chemistry forward.